N-[(5-chloro-7-methylsulfonyl-2,3-dihydro-1,4-benzodioxin-2-yl)methyl]ethanamine;hydrochloride

• Molecular Formula: C12H17Cl2NO4S
• Molecular Weight: 342.2 g/mol
• IUPAC Name: N-[(5-chloro-7-methylsulfonyl-2,3-dihydro-1,4-benzodioxin-2-yl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C12H16ClNO4S.ClH/c1-3-14-6-8-7-17-12-10(13)4-9(19(2,15)16)5-11(12)18-8;/h4-5,8,14H,3,6-7H2,1-2H3;1H
• InChI Key: ZUZLIKSHWKUMNT-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1COC2=C(O1)C=C(C=C2Cl)S(=O)(=O)C.Cl

Description

NS 30678 hydrochloride is a chemical compound with the molecular formula C12H17Cl2NO4S and a molecular weight of 342.2 g/mol . It is known for its role as a dopamine D2 receptor ligand with surmountable/competitive-like D2 antagonist properties . This compound is primarily used in research settings and is not intended for human or veterinary use .

Preparation Methods

The synthetic routes and reaction conditions for NS 30678 hydrochloride are not extensively detailed in the available literature. it is known that the compound is synthesized under controlled laboratory conditions, ensuring high purity and consistency . Industrial production methods for this compound are also not widely documented, indicating that it is primarily produced for research purposes rather than large-scale industrial applications.

Chemical Reactions Analysis

NS 30678 hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, ammonia).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

NS 30678 hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reference standard in various chemical analyses and experiments.

Biology: The compound is studied for its interactions with dopamine receptors, particularly the D2 receptor.

Medicine: Research on NS 30678 hydrochloride contributes to the understanding of dopamine-related disorders and the development of potential therapeutic agents.

Industry: While not widely used in industrial applications, it serves as a valuable tool in pharmaceutical research and development.

Mechanism of Action

NS 30678 hydrochloride exerts its effects by binding to dopamine D2 receptors, acting as a competitive antagonist . This means that it competes with dopamine for binding to the receptor, thereby inhibiting dopamine’s effects. The compound’s rapid recovery and dopamine responsiveness within 5 minutes after administration highlight its potential for studying dopamine-related pathways .

Comparison with Similar Compounds

NS 30678 hydrochloride is similar to other dopamine D2 receptor ligands such as Haloperidol and Risperidone . it is unique in its rapid recovery and responsiveness to dopamine, making it a valuable tool for research . Other similar compounds include:

Haloperidol: A well-known antipsychotic drug that also acts as a dopamine D2 receptor antagonist.

Risperidone: Another antipsychotic drug with similar properties to NS 30678 hydrochloride.